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Compound of Interest

Compound Name: Implitapide Racemate

Cat. No.: B10799469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Implitapide is a potent inhibitor of the microsomal triglyceride transfer protein (MTP), a critical

enzyme in the assembly and secretion of apolipoprotein B-containing lipoproteins in the liver

and intestine.[1][2][3] By inhibiting MTP, implitapide effectively reduces the plasma levels of

triglycerides and low-density lipoprotein (LDL) cholesterol, making it a compound of significant

interest in the management of hyperlipidemia and the prevention of atherosclerosis.[2][3] This

technical guide provides a comprehensive overview of the physicochemical properties and

solubility of implitapide racemate, offering crucial data and methodologies for researchers and

professionals involved in its study and development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a drug candidate is

fundamental for its development. These properties influence its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation and manufacturing

processes. The key physicochemical properties of implitapide racemate are summarized in

the table below.
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Property Value Source

Molecular Formula C₃₅H₃₇N₃O₂

Molecular Weight 531.69 g/mol

CAS Number 177277-99-5

Appearance White to off-white powder
Inferred from typical small

molecule drugs

pKa (Strongest Acidic) 13.2 (Predicted)

pKa (Strongest Basic) 3.9 (Predicted)

Melting Point
Not experimentally determined

in the provided search results.

Boiling Point
Not experimentally determined

in the provided search results.

Relative Density 1.21 g/cm³ (Predicted)

Solubility Profile
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability. Implitapide racemate is described as slightly soluble or insoluble in aqueous

media. The following table summarizes the available solubility data.
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Solvent Solubility Source

Aqueous Media
< 1 mg/mL (Slightly soluble to

insoluble)

Dimethyl Sulfoxide (DMSO)

A mother liquor concentration

of 40 mg/mL has been

reported for the non-racemic

form, implitapide.

Ethanol
No specific data available in

the provided search results.

Methanol
No specific data available in

the provided search results.

The poor aqueous solubility of implitapide racemate presents a challenge for oral formulation

and necessitates enabling formulation strategies to enhance its dissolution and absorption.

Experimental Protocols
Accurate determination of physicochemical properties is paramount. The following sections

detail the standard experimental methodologies for determining the key parameters of

implitapide racemate.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity. The capillary melting point

method is a widely used technique.

Methodology:

Sample Preparation: A small amount of the dry, finely powdered implitapide racemate is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used

to approach the expected melting point.
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Observation: As the temperature nears the melting point, the heating rate is slowed to

approximately 1-2°C per minute to allow for thermal equilibrium.

Melting Range: The temperature at which the first droplet of liquid appears and the

temperature at which the entire sample becomes liquid are recorded as the melting range.

Sample Preparation Analysis

Dry, Powdered Sample Pack Capillary Tube (2-3 mm) Place in Apparatus Heat at Controlled Rate Observe for Melting Record Melting Range

Click to download full resolution via product page

Capillary Method for Melting Point Determination.

pKa Determination for Poorly Soluble Compounds
The ionization constant (pKa) is crucial for understanding a drug's behavior in physiological

environments. For poorly soluble compounds like implitapide racemate, methods that

accommodate low solubility are necessary. The use of co-solvents or surfactants with

potentiometric or spectrophotometric methods is a common approach.

Methodology (Co-solvent Method):

Solution Preparation: A series of solutions of implitapide racemate are prepared in various

ratios of an organic co-solvent (e.g., methanol) and water.

Titration: Each solution is titrated with a standardized acid or base.

pH Measurement: The pH of the solution is measured after each addition of the titrant using

a calibrated pH meter.

Apparent pKa Calculation: The apparent pKa (pKa') is determined from the titration curve for

each co-solvent mixture.

Extrapolation: The aqueous pKa is estimated by extrapolating the pKa' values to 0% co-

solvent.
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Prepare Solutions in
Aqueous-Organic Mixtures

Potentiometric Titration

Determine Apparent pKa (pKa')
for each mixture

Plot pKa' vs. % Organic Solvent

Extrapolate to 0% Organic Solvent
to find Aqueous pKa

Equilibration Analysis

Excess Solid in Solvent Agitate at Constant Temp
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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